Cas no 2229408-92-6 (tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate
• CAS No: 2229408-92-6
• MF: C₁₃H₁₈ClNO₂S
• MW: 287.80552148819
• CID: 6009986
• PubChem ID: 165965516
• Update Time: 2025-06-11

tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate
• EN300-1889966
• tert-butyl N-[5-chloro-2-(2-sulfanylethyl)phenyl]carbamate
• 2229408-92-6

• Inchi： 1S/C13H18ClNO2S/c1-13(2,3)17-12(16)15-11-8-10(14)5-4-9(11)6-7-18/h4-5,8,18H,6-7H2,1-3H3,(H,15,16)
• InChI Key： GNHKCLAXYUOSGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCS)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.0746777g/mol
• Monoisotopic Mass: 287.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate (CAS: 2229408-92-6)

The compound tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate (CAS: 2229408-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique carbamate and sulfanyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

One of the key areas of investigation has been the synthesis and optimization of tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory and oxidative stress responses. These findings suggest that the compound could be a candidate for developing new anti-inflammatory or neuroprotective agents.

In addition to its enzymatic modulation, recent research has explored the compound's interactions with cellular receptors. Molecular docking studies have provided insights into its binding affinity and selectivity, which are crucial for understanding its therapeutic potential. These computational analyses are complemented by in vivo studies, which aim to evaluate the compound's pharmacokinetics and safety profile.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, tert-butyl N-5-chloro-2-(2-sulfanylethyl)phenylcarbamate (CAS: 2229408-92-6) represents a promising avenue for drug discovery. Its unique chemical structure and bioactivity profile make it a valuable subject for ongoing and future research. As studies continue to elucidate its mechanisms and optimize its properties, this compound may soon emerge as a key player in the development of novel therapeutics.